8-Butyl-12-[3-(4-cyclohexylpiperazin-1-yl)-3-oxopropyl]-5-thia-1,8,10,11-tetraazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),3,9,11-tetraen-7-one

• IUPAC Name: 8-butyl-12-[3-(4-cyclohexylpiperazin-1-yl)-3-oxopropyl]-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one
• InChI: InChI=1S/C24H34N6O2S/c1-2-3-12-29-23(32)22-19(11-17-33-22)30-20(25-26-24(29)30)9-10-21(31)28-15-13-27(14-16-28)18-7-5-4-6-8-18/h11,17-18H,2-10,12-16H2,1H3
• InChI Key: USQJWFHWBMFKAK-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)N4CCN(CC4)C5CCCCC5
• Molecular Formula: C24H34N6O2S
• Molecular Weight: 470.6 g/mol

Description

Synthesis Analysis

This would involve outlining the steps, reagents, and conditions necessary to synthesize the compound from readily available starting materials.

Molecular Structure Analysis

This would involve using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the compound’s molecular structure.

Chemical Reactions Analysis

This would involve studying how the compound reacts with other substances, and what products are formed.

Physical And Chemical Properties Analysis

This would involve determining properties such as the compound’s melting point, boiling point, solubility, and stability.

Scientific Research Applications

Synthesis and Characterization of Complex Molecules

Several studies focus on the synthesis and properties of complex molecules, which, like the compound of interest, involve intricate structures and potential applications in various fields, including medicinal chemistry and material science. For example, research on the synthesis and properties of oxepine condensed with tropone (Nakazawa et al., 1988) provides insights into the synthesis of complex cyclic compounds, which could be relevant for understanding similar synthetic routes or chemical behaviors.

Antimicrobial and Biological Activity

Another area of research related to complex molecules involves their biological activity. Studies on compounds with potential antimicrobial properties, such as those described in the work on the synthesis, characterization, and antibacterial activity of double-headed acyclo-C-nucleosides (Amara & Othman, 2016), highlight the ongoing efforts to discover and develop new therapeutic agents. These studies suggest the potential for complex molecules, possibly including the compound of interest, to exhibit significant biological activities.

Mechanism of Action

If the compound is biologically active, this would involve studying how it interacts with biological systems.

Safety and Hazards

This would involve studying the compound’s toxicity, flammability, and environmental impact.